Cas no 26924-28-7 (3-(carboxymethyl)sulfanyl-2-acetamidopropanoic acid)

• Product Name: 3-(carboxymethyl)sulfanyl-2-acetamidopropanoic acid
• CAS No: 26924-28-7
• MF: C₇H₁₁NO₅S
• MW: 221.230941057205
• MDL: MFCD20296199
• CID: 2842833
• PubChem ID: 13893973
• Update Time: 2025-05-21

3-(carboxymethyl)sulfanyl-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-S-(carboxymethyl)-L-cysteine
• (2R)-2-acetamido-3-(carboxymethylsulfanyl)propanoic acid
• (2R)-3-[(CARBOXYMETHYL)SULFANYL]-2-ACETAMIDOPROPANOIC ACID
• n-acetyl-s-carboxymethyl-l-cysteine
• N-Acetyl-S-(2-carboxymethyl)cysteine
• Cysteine, N-acetyl-S-(carboxymethyl)-
• N-acetyl-(S-carboxy-methyl)-l-cysteine
• 2-Acetamido-3-((carboxymethyl)thio)propanoic acid
• S-(Carboxymethyl)-N-(1-hydroxyethylidene)cysteine
• 3-(carboxymethyl)sulfanyl-2-acetamidopropanoic acid

• MDL： MFCD20296199
• Inchi： 1S/C7H11NO5S/c1-4(9)8-5(7(12)13)2-14-3-6(10)11/h5H,2-3H2,1H3,(H,8,9)(H,10,11)(H,12,13)/t5-/m0/s1
• InChI Key： VHBNOXBGFQQNSF-YFKPBYRVSA-N
• SMILES： S(CC(=O)O)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 242
• XLogP3: -0.6
• Topological Polar Surface Area: 129

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(carboxymethyl)sulfanyl-2-acetamidopropanoic acid

Recent Advances in the Study of 3-(Carboxymethyl)sulfanyl-2-acetamidopropanoic Acid (CAS: 26924-28-7)

3-(Carboxymethyl)sulfanyl-2-acetamidopropanoic acid (CAS: 26924-28-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of investigation has been the role of 3-(carboxymethyl)sulfanyl-2-acetamidopropanoic acid in the synthesis of cysteine derivatives and other sulfur-containing compounds. Recent publications highlight its utility in the development of novel antioxidants and anti-inflammatory agents. For instance, a 2023 study demonstrated its efficacy in scavenging reactive oxygen species (ROS) in vitro, suggesting potential applications in treating oxidative stress-related diseases.

Another significant development is the exploration of this compound's role in enzyme inhibition. Researchers have identified its ability to modulate the activity of certain proteases, which could be leveraged in the design of enzyme-targeted therapies. A recent paper published in the Journal of Medicinal Chemistry detailed its use as a scaffold for developing inhibitors of cysteine proteases, which are implicated in various pathological conditions, including cancer and neurodegenerative diseases.

In addition to its biological activities, advancements in the synthetic pathways for 3-(carboxymethyl)sulfanyl-2-acetamidopropanoic acid have been reported. A 2024 study introduced a more efficient and scalable synthesis method, reducing production costs and improving yield. This development is particularly relevant for industrial-scale applications, where cost-effectiveness and scalability are critical factors.

Looking ahead, the potential therapeutic applications of 3-(carboxymethyl)sulfanyl-2-acetamidopropanoic acid are vast. Ongoing research is investigating its use in combination therapies, where it could enhance the efficacy of existing drugs. Furthermore, its role in personalized medicine is being explored, with preliminary data suggesting that it may be tailored to individual patient profiles based on genetic and metabolic markers.

In conclusion, 3-(carboxymethyl)sulfanyl-2-acetamidopropanoic acid (CAS: 26924-28-7) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and application, position it as a promising candidate for future drug development. Continued research in this area is expected to yield further insights into its mechanisms of action and therapeutic potential.